Cas no 116-45-0 (Sulfabrom)

Sulfabrom structure
Sulfabrom structure
Product Name:Sulfabrom
CAS No:116-45-0
MF:C12H13BrN4O2S
MW:357.226219892502
MDL:MFCD03840522
CID:139907
PubChem ID:8310
Update Time:2025-04-19

Sulfabrom Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-
    • 4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)benzenesulphonamide
    • 4-amino-N-(5-bromo-4,6-dimethylpyrimidin-2-yl)benzenesulfonamide
    • SULFABROMOMETHAZINE
    • 2-sulfanilamide-5-bromo-4,6-dimethyl pyrimidine
    • 4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)benzenesulfonamide
    • 5-Bromosulfamethazine
    • Bromosulfamethazine
    • N 3517
    • NSC5874
    • S. N. 3517
    • Sulfabrom
    • Sulfabromomethazine sodium
    • sulfanilic acid-(5-bromo-4,6-dimethyl-pyrimidin-2-ylamide)
    • Sulfanilsaeure-(5-brom-4,6-dimethyl-pyrimidin-2-ylamid)
    • 4-amino-N-(5-bromo-4,6-dimethyl-pyrimidin-2-yl)benzenesulfonamide
    • 4-azanyl-N-(5-bromo-4,6-dimethyl-pyrimidin-2-yl)benzenesulfonamide
    • UNII-PQK2N461KJ
    • HY-U00131
    • PQK2N461KJ
    • Q27286710
    • MS-25598
    • NS00011880
    • EINECS 204-142-6
    • 5-Bromo-4,6-dimethyl-2-sulfanilamidopyrimidine
    • NSC 5874
    • DTXCID3026857
    • SB58329
    • CHEMBL2111078
    • 116-45-0
    • CAS-116-45-0
    • N1-(5-bromo-4,6-dimethyl-2-pyrimidinyl)sulfanilamide
    • N 3517;Sulfabromomethazine
    • SULFABROMOMETHAZINE [MI]
    • NSC-5874
    • N(SUP 1)-(5-BROMO-4,6-DIMETHYL-2-PYRIMIDINYL)SULFANILAMIDE
    • CS-7168
    • NCGC00181118-01
    • 4-amino-N-(5-bromo-4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide
    • AKOS030586382
    • Tox21_112729
    • DTXSID5046857
    • CHEBI:145405
    • SCHEMBL93972
    • DB11547
    • EX-A7616
    • Sulfanilamide, N1-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-
    • Benzenesulfonamide, 4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-
    • Sulfanilamide, N1-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-(8CI)
    • KWXCNODTHBHSIQ-UHFFFAOYSA-N
    • G13249
    • DA-58162
    • Benzenesulfonamide, 4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-(9CI)
    • MDL: MFCD03840522
    • Inchi: 1S/C12H13BrN4O2S/c1-7-11(13)8(2)16-12(15-7)17-20(18,19)10-5-3-9(14)4-6-10/h3-6H,14H2,1-2H3,(H,15,16,17)
    • InChI Key: KWXCNODTHBHSIQ-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NC(=NC=1C)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 355.99439
  • Monoisotopic Mass: 355.994259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 106

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 568.3±60.0 °C at 760 mmHg
  • Flash Point: 297.5±32.9 °C
  • Refractive Index: 1.663
  • PSA: 97.97
  • LogP: 3.97390
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Sulfabrom Security Information

Sulfabrom Pricemore >>

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